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Compound of Interest

Compound Name: Vinyl acetate

Cat. No.: B146075

Vinyl Acetate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of vinyl acetate, a crucial chemical
intermediate. It covers its fundamental properties, synthesis methodologies, and analytical
procedures, tailored for professionals in research and development.

Core Properties of Vinyl Acetate

Vinyl acetate, systematically named ethenyl acetate, is a colorless, flammable liquid with a
characteristic sweet, fruity odor. Its significance lies in its vinyl group, which readily participates
in polymerization reactions.

CAS Number: 108-05-4

Molecular Formula: C4HeO2

Molecular Structure:

 Structural Formula: CHsCOOCH=CH:

o Simplified Molecular Input Line Entry System (SMILES): CC(=0)OC=C

The molecule consists of an acetyl group bound to a vinyl group through an ester linkage.
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Physicochemical Data

The following table summarizes the key quantitative properties of vinyl acetate.

Property Value Units

Molecular Weight 86.09 g/mol

Boiling Point 72.7 °C

Melting Point -93.2 °C

Density 0.934 g/cms at 20°C
Solubility in Water 2.5 g/100 mL at 20°C
Vapor Pressure 115 mmHg at 25°C
Flash Point -8 °C

Synthesis of Vinyl Acetate

The industrial production of vinyl acetate is primarily achieved through the vapor-phase
reaction of ethylene and acetic acid in the presence of oxygen and a palladium-based catalyst.
[1][2] An older method involving the addition of acetic acid to acetylene is also utilized,
particularly in regions with abundant coal resources.[2]

Laboratory-Scale Synthesis from Ethylene and Acetic
Acid

This section outlines a conceptual laboratory-scale procedure for the synthesis of vinyl
acetate, based on the principles of the industrial process.

Reaction: 2C2Ha + 2CH3COOH + O2 - 2CH3COOCH=CH: + 2H20
Experimental Protocol:

o Catalyst Preparation (Palladium-Gold on Silica Support):

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b146075?utm_src=pdf-body
https://www.benchchem.com/product/b146075?utm_src=pdf-body
https://www.benchchem.com/product/b146075?utm_src=pdf-body
https://www.scribd.com/document/330097611/Vinyl-Acetate
https://www.chemicalbook.com/article/vinyl-acetate-properties-production-process-and-uses.htm
https://www.chemicalbook.com/article/vinyl-acetate-properties-production-process-and-uses.htm
https://www.benchchem.com/product/b146075?utm_src=pdf-body
https://www.benchchem.com/product/b146075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Impregnate silica pellets with an aqueous solution of palladium and gold salts (e.g.,
H2PdCls and HAuUCla4).

o Dry the impregnated pellets.

o Reduce the metal salts to their metallic form by heating under a stream of a reducing gas
(e.g., hydrogen or ethylene).

o The catalyst should be handled under an inert atmosphere to prevent premature oxidation.

e Reactor Setup:

o

A fixed-bed reactor, such as a heated tube furnace, is suitable for this gas-phase reaction.
o The reactor should be packed with the prepared palladium-gold catalyst.

o Inlet lines for ethylene, acetic acid vapor, and an oxygen/inert gas mixture should be
connected to the reactor. Mass flow controllers are recommended for precise control of the
reactant feed rates.

o The reactor outlet should be connected to a condenser to cool the product stream.

e Reaction Execution:

[e]

Heat the reactor to the desired temperature, typically in the range of 150-200°C.[3]

o

Introduce a carrier gas (e.g., nitrogen) to purge the system.

[¢]

Vaporize acetic acid and mix it with ethylene and the oxygen/inert gas stream before
introducing the gaseous mixture into the reactor. The feed composition should be carefully
controlled to remain outside of the explosive limits of ethylene and oxygen.

o

Pass the reactant gas mixture over the catalyst bed.
e Product Collection and Purification:
o The product stream exiting the reactor is cooled in a condenser.

o The condensate, containing vinyl acetate, unreacted acetic acid, and water, is collected.
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o The crude vinyl acetate can be purified by distillation. Due to the formation of azeotropes,
a multi-step distillation or extractive distillation may be necessary for high purity.

Synthesis Workflow Diagram

Reactants: Catalyst Preparation:
Ethylene, Acetic Acid, Oxygen Pd/Au on Silica Support

Gaseous Feed Packed Catalyst

Fixed-Bed Reactor
(150-200°C)

Product Stream

Condensation

Separation:
Gas-Liquid Separator

Purification:
Distillation
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Caption: Vapor-phase synthesis of vinyl acetate from ethylene.

Analytical Methods

Gas chromatography (GC) is the most common and effective technique for the analysis of
vinyl acetate, particularly for assessing its purity and quantifying its presence in various
matrices.

Gas Chromatography with Flame lonization Detection
(GC-FID)

This protocol describes a general procedure for the determination of vinyl acetate using GC-
FID.

Experimental Protocol:
e Instrumentation:
o A gas chromatograph equipped with a flame ionization detector (FID).

o A capillary column suitable for the separation of volatile organic compounds (e.g., a DB-5
or equivalent).

o Reagents and Standards:
o High-purity vinyl acetate standard.
o A suitable solvent for dilution (e.g., methanol, methylene chloride).
o Carrier gas (e.g., helium, nitrogen).
o FID gases (hydrogen and air).
o Standard Preparation:

o Prepare a stock solution of vinyl acetate in the chosen solvent.
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o Perform serial dilutions of the stock solution to create a series of calibration standards with
known concentrations.

e Sample Preparation:

o For a synthesized liquid sample, dilute an accurately weighed or measured aliquot in the
solvent to a concentration that falls within the range of the calibration standards.

e GC-FID Analysis:

o Set the GC instrument parameters (e.g., injector temperature, oven temperature program,
detector temperature, gas flow rates). A typical starting point for the oven temperature
could be an initial hold at 40°C, followed by a ramp to a higher temperature.

o Inject a fixed volume (e.g., 1 yL) of each standard and sample into the GC.
o Record the chromatograms.
e Data Analysis:

o lIdentify the peak corresponding to vinyl acetate based on its retention time, as
determined from the analysis of the standards.

o Measure the peak area for vinyl acetate in both the standards and the samples.

o Construct a calibration curve by plotting the peak area versus the concentration of the
standards.

o Determine the concentration of vinyl acetate in the samples by interpolating their peak
areas on the calibration curve.

Analytical Workflow Diagram
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Caption: Workflow for the quantitative analysis of vinyl acetate by GC-FID.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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